Cas no 2197053-99-7 (4-Bromobenzoic acid N',N'-dibutylhydrazide)

• Product Name: 4-Bromobenzoic acid N',N'-dibutylhydrazide
• CAS No: 2197053-99-7
• MF: C₁₅H₂₃BrN₂O
• MW: 327.259923219681
• MDL: MFCD01014832
• CID: 4786168
• Update Time: 2026-02-27

4-Bromobenzoic acid N',N'-dibutylhydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzoic acid N',N'-dibutylhydrazide
• 4-Bromo-benzoic acid n',n'-dibutyl-hydrazide

• MDL： MFCD01014832
• Inchi： 1S/C15H23BrN2O/c1-3-5-11-18(12-6-4-2)17-15(19)13-7-9-14(16)10-8-13/h7-10H,3-6,11-12H2,1-2H3,(H,17,19)
• InChI Key： OVTVPKGYZVCIJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NN(CCCC)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 245
• XLogP3: 4.6
• Topological Polar Surface Area: 32.299

Additional information on 4-Bromobenzoic acid N',N'-dibutylhydrazide

Comprehensive Overview of 4-Bromobenzoic acid N',N'-dibutylhydrazide (CAS No. 2197053-99-7)

4-Bromobenzoic acid N',N'-dibutylhydrazide (CAS No. 2197053-99-7) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a brominated aromatic ring and a dibutylhydrazide functional group, makes it a valuable intermediate for synthesizing complex molecules. Researchers often explore its applications in drug discovery, particularly in designing enzyme inhibitors or ligands for catalytic reactions. The compound's CAS number 2197053-99-7 ensures precise identification in global chemical databases, addressing the growing demand for traceability in R&D.

In recent years, the interest in 4-Bromobenzoic acid derivatives has surged due to their role in developing sustainable agrochemicals and biodegradable materials. A trending topic in scientific forums is how such compounds contribute to green chemistry initiatives, aligning with the United Nations' Sustainable Development Goals (SDGs). Users frequently search for "4-Bromobenzoic acid N',N'-dibutylhydrazide solubility" or "CAS 2197053-99-7 synthesis protocol," reflecting the need for practical data. This compound's lipophilic properties and thermal stability also make it a candidate for advanced polymer formulations, a hot topic in material science communities.

The N',N'-dibutylhydrazide moiety in this compound enhances its reactivity in cross-coupling reactions, a key area in modern organic synthesis. Laboratories focusing on palladium-catalyzed transformations often prioritize this derivative for constructing carbon-nitrogen bonds. Online queries like "4-Bromobenzoic acid hydrazide applications" or "2197053-99-7 safety data" indicate user concerns about both utility and handling. Notably, the compound's crystalline form and high purity grade (>98%) are critical for reproducibility in peer-reviewed studies, a factor emphasized in academic discussions.

From an industrial perspective, 4-Bromobenzoic acid N',N'-dibutylhydrazide is gaining traction in electronic material production. Its ability to act as a charge transport modifier in organic semiconductors aligns with the booming demand for flexible electronics. Searches for "brominated aromatic compounds in OLEDs" or "hydrazide-based dopants" highlight this intersection. Furthermore, its UV absorption characteristics are explored for photostabilizers in coatings, addressing durability challenges in renewable energy infrastructure.

Quality control protocols for CAS No. 2197053-99-7 typically involve HPLC analysis and spectroscopic validation (NMR, IR). These methods ensure compliance with ISO standards, a recurring theme in regulatory-focused searches. As the scientific community shifts toward AI-driven molecular design, datasets containing 4-Bromobenzoic acid N',N'-dibutylhydrazide properties are increasingly uploaded to machine learning platforms, fueling predictive modeling for novel applications.